Cas no 92964-54-0 (1-(4-Hydroxyphenyl)naphthalene)

• Product Name: 1-(4-Hydroxyphenyl)naphthalene
• CAS No: 92964-54-0
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• MDL: MFCD18312935
• CID: 2113794
• Update Time: 2025-05-21

1-(4-Hydroxyphenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 4-(1-naphthalenyl)Phenol
• 4-(4-methylnaphthalen-1-yl)phenol
• 1-(4-Hydroxyphenyl)naphthalene
• 4-(1-naphthyl)phenol

• MDL： MFCD18312935
• Inchi： 1S/C16H12O/c17-14-10-8-13(9-11-14)16-7-3-5-12-4-1-2-6-15(12)16/h1-11,17H
• InChI Key： UEULEVKFYSYUCZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Hydroxyphenyl)naphthalene

Recent Advances in the Study of 1-(4-Hydroxyphenyl)naphthalene (CAS: 92964-54-0) in Chemical Biology and Pharmaceutical Research

1-(4-Hydroxyphenyl)naphthalene (CAS: 92964-54-0) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. Recent studies have explored its role as a scaffold for designing novel therapeutic agents, particularly in the context of targeting specific biological pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and optimization of 1-(4-Hydroxyphenyl)naphthalene derivatives for enhanced biological activity. The researchers employed a combination of computational modeling and organic synthesis to design derivatives with improved binding affinity to target proteins. The results demonstrated that certain modifications to the hydroxyl and naphthalene moieties significantly enhanced the compound's inhibitory effects on key enzymes involved in inflammatory pathways.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential as a fluorescent probe for cellular imaging. The study revealed that 1-(4-Hydroxyphenyl)naphthalene exhibits strong fluorescence properties, making it a promising candidate for tracking molecular interactions in live cells. This application could provide valuable insights into drug-target interactions and cellular dynamics, facilitating the development of more effective therapeutics.

In addition to its role in drug design, 1-(4-Hydroxyphenyl)naphthalene has been explored for its antioxidant properties. A study in Free Radical Biology and Medicine demonstrated that the compound effectively scavenges reactive oxygen species (ROS) and protects cells from oxidative stress. These findings suggest its potential use in developing treatments for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1-(4-Hydroxyphenyl)naphthalene derivatives. Future research directions may include further structural modifications to improve bioavailability and reduce potential toxicity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 1-(4-Hydroxyphenyl)naphthalene (CAS: 92964-54-0) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications range from drug design and cellular imaging to antioxidant therapy, underscoring its broad utility. Continued investigation into its mechanisms of action and optimization of its derivatives will likely yield significant advancements in the field.